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Compound of Interest

Compound Name: 5-Nitroso-1,3-benzodioxole

Cat. No.: B114606 Get Quote

An In-Depth Technical Guide to the Chemical Properties of 5-Nitro-1,3-benzodioxole

A Note on Nomenclature: Initial searches for "5-Nitroso-1,3-benzodioxole" did not yield

specific information on this compound. The available scientific literature extensively covers the

closely related compound, 5-Nitro-1,3-benzodioxole. This guide will focus on the latter,

providing a comprehensive overview of its chemical properties, synthesis, and biological

significance. The primary chemical difference lies in the functional group attached to the

benzodioxole ring: a nitro group (-NO₂) in 5-Nitro-1,3-benzodioxole versus a nitroso group (-

N=O) in the requested compound.

Core Chemical Properties
5-Nitro-1,3-benzodioxole, also known as 3,4-methylenedioxynitrobenzene, is a nitrated

aromatic heterocyclic organic compound. It serves as a key intermediate in various chemical

syntheses.

Table 1: Physicochemical Properties of 5-Nitro-1,3-benzodioxole
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Property Value Source

Molecular Formula C₇H₅NO₄ [1][2]

Molecular Weight 167.12 g/mol [1][3]

Melting Point 146-150 °C [1][4]

Density 1.5216 g/cm³ (estimate)

Appearance Yellow solid [3]

CAS Number 2620-44-2 [2]

InChI Key
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Synthesis and Reactivity
5-Nitro-1,3-benzodioxole is primarily synthesized through the nitration of 1,3-benzodioxole. The

nitro group can be subsequently reduced to an amine, making it a versatile precursor for other

derivatives.

Experimental Protocols
Protocol 1: Nitration of 1,3-Benzodioxole with Nitric Acid in Water

Reactants: 1,3-Benzodioxole (10.0 g, 82 mmol), concentrated Nitric Acid (65%-68%, 18 g),

Water (39 g).[3]

Procedure: 1,3-Benzodioxole is added dropwise to a solution of concentrated nitric acid in

water at 60-65°C. The mixture is then heated to 90°C and stirred for 2 hours. After cooling to

room temperature, the mixture is poured into ice water. The resulting precipitate is filtered to

yield 5-Nitro-1,3-benzodioxole.[3]

Yield: Approximately 87% (12.0 g).[3]

Protocol 2: Nitration of 1,3-Benzodioxole with Nitric Acid in Glacial Acetic Acid
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Reactants: 1,3-Benzodioxole (12.2 g), Glacial Acetic Acid (105 ml), Nitric Acid (d=1.4, 9 ml).

[4]

Procedure: 12.2 g of 1,3-benzodioxole is dissolved in 75 ml of glacial acetic acid in a flask

equipped with a stirrer, thermometer, and dropping funnel. A solution of 9 ml of nitric acid in

30 ml of glacial acetic acid is added dropwise while maintaining the temperature between 15-

25°C. The mixture is stirred at room temperature overnight. The precipitated crystals are

filtered, washed with water, and recrystallized from alcohol.[4]

Yield: Up to 90.6% of the theoretical yield.[4]

Logical Workflow for Synthesis
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Caption: General workflow for the synthesis of 5-Nitro-1,3-benzodioxole.

Spectroscopic Data
Spectroscopic analysis is crucial for the characterization of 5-Nitro-1,3-benzodioxole.

Table 2: Spectroscopic Data for 5-Nitro-1,3-benzodioxole
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Technique Key Data Points Source

¹H NMR (DMSO-d₆)

δ 6.27 (s, 2H), 7.12 (d, 1H,

J=12 Hz), 7.76 (d, 1H, 3.2 Hz),

7.91 (dd, 1H, J₁=12 Hz, J₂=3.2

Hz)

[3]

LCMS 168 [M+1]+ [3]

IR Spectrum
Data available in the NIST

WebBook
[2]

Mass Spectrum (EI)
Data available in the NIST

WebBook
[2]

Biological Activity and Significance
While specific biological activities of 5-Nitro-1,3-benzodioxole are not extensively detailed in the

provided search results, the presence of the nitro group on an aromatic scaffold is significant in

medicinal chemistry. Nitroaromatic compounds are known to exhibit a wide range of biological

activities.

The nitro group is a well-known pharmacophore and can also be a toxicophore.[5] It is present

in numerous compounds with demonstrated activities, including:

Antimicrobial: The nitro group can undergo redox reactions within microbial cells, leading to

toxicity and cell death.[5] This is a mechanism for many antibacterial and antiparasitic drugs.

[5][6]

Antineoplastic[5]

Antihypertensive[5]

Antiparasitic[5][6]

The 1,3-benzodioxole moiety itself is found in many biologically active natural products and

synthetic compounds.
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Potential Signaling Pathway Involvement
Given the known activities of nitroaromatic compounds, 5-Nitro-1,3-benzodioxole could

potentially interact with cellular pathways involving redox cycling. A hypothetical pathway is

illustrated below.
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Hypothetical Redox Cycling of a Nitroaromatic Compound
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Caption: Hypothetical redox cycling leading to oxidative stress.
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Safety and Handling
5-Nitro-1,3-benzodioxole is considered harmful if swallowed, in contact with skin, or if inhaled. It

is stable under normal conditions, but incompatible with oxidizing agents. Thermal

decomposition can lead to the release of irritating gases and vapors.[7] Standard personal

protective equipment, including gloves, lab coat, and eye protection, should be worn when

handling this compound.

This guide provides a foundational understanding of the chemical properties and synthesis of

5-Nitro-1,3-benzodioxole for researchers and professionals in drug development. Further

investigation into its specific biological activities and mechanisms of action is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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